Cas no 10304-16-2 (thietan-3-ol)

thietan-3-ol structure
thietan-3-ol structure
Product Name:thietan-3-ol
CAS No:10304-16-2
MF:C3H6OS
MW:90.1441397666931
MDL:MFCD11848695
CID:214423
PubChem ID:82532
Update Time:2025-04-19

thietan-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Thietanol
    • 3-thietan-1-ol
    • thietan-3-ol
    • 3-hydroxythiaetan
    • 3-hydroxythietane
    • 3-hydroxy-thietane
    • 3-thiethanol
    • AC1L33LS
    • AC1Q7ARD
    • CTK0I1853
    • NSC101854
    • SureCN303459
    • Thiacyclobutan-3-ol
    • thiacyclobutanol
    • YCGJWFCBFZPGJK-UHFFFAOYSA-N
    • Thiacyclobutane-3-ol
    • C3H6OS
    • SB22362
    • Z6583
    • SY099721
    • FT-0758709
    • P17229
    • EINECS 233-678-3
    • 10304-16-2
    • DTXSID50145617
    • MFCD11848695
    • AMY35636
    • NSC-101854
    • NS00054358
    • AKOS005258408
    • AS-56309
    • EN300-76044
    • NSC 101854
    • CS-0045447
    • DB-015057
    • MDL： MFCD11848695
    • Inchi： 1S/C3H6OS/c4-3-1-5-2-3/h3-4H,1-2H2
    • InChI Key： YCGJWFCBFZPGJK-UHFFFAOYSA-N
    • SMILES： S1CC(C1)O

Computed Properties

  • Exact Mass: 90.01398
  • Monoisotopic Mass: 90.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 33.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.5
  • XLogP3: 0

Experimental Properties

  • Density: 1.2130 g/cm3 (20 ºC)
  • Boiling Point: 57 ºC
  • Flash Point: 91.3±24.1 ºC,
  • Refractive Index: 1.7433 (589.3 nm 20 ºC)
  • Solubility: Dissolution (72 g/l) (25 º C),
  • PSA: 20.23
  • LogP: 0.09410

thietan-3-ol Pricemore >>

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thietan-3-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:10304-16-2)thietan-3-ol
Order Number:A991620
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 17:56
Price ($):485.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:10304-16-2)thietan-3-ol
A991620
Purity:99%
Quantity:25g
Price ($):485.0
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